Cas no 1207175-54-9 (Ethyl 2-(3-aminooxetan-3-yl)acetate)

• Product Name: Ethyl 2-(3-aminooxetan-3-yl)acetate
• CAS No: 1207175-54-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD14586408
• CID: 1040685
• PubChem ID: 55280628
• Update Time: 2025-05-24

Ethyl 2-(3-aminooxetan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-aminooxetan-3-yl)acetate
• Ethyl 2-(3-aminooxetan-3-yl)acetate oxalate
• (3-amino-oxetan-3-yl)-acetic acid ethyl ester
• 3-amino-3-oxetaneacetic acid ethyl ester
• AK103689
• ANW-64574
• CTK8C0372
• ethyl (3-aminooxetan-3-yl)acetate
• KB-252119
• Ethyl2-(3-aminooxetan-3-yl)acetate
• 3-Oxetaneacetic acid, 3-amino-, ethyl ester
• IOZAQTKXFQIWIH-UHFFFAOYSA-N
• ST24046788
• 1207175-54-9
• CS-0049539
• AS-38370
• DA-34546
• EN300-306866
• SCHEMBL13467945
• AKOS006336490
• DTXSID40717347
• MFCD14586408

• MDL： MFCD14586408
• Inchi： 1S/C7H13NO3/c1-2-11-6(9)3-7(8)4-10-5-7/h2-5,8H2,1H3
• InChI Key： IOZAQTKXFQIWIH-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)OCC)(C1)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(3-aminooxetan-3-yl)acetate

Comprehensive Overview of Ethyl 2-(3-aminooxetan-3-yl)acetate (CAS No. 1207175-54-9)

Ethyl 2-(3-aminooxetan-3-yl)acetate (CAS No. 1207175-54-9) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring an aminooxetane moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties, including the reactive 3-aminooxetan-3-yl group, make it invaluable for constructing complex molecular architectures. Researchers and industries are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibitors and small-molecule therapeutics.

The growing interest in Ethyl 2-(3-aminooxetan-3-yl)acetate aligns with the surge in demand for high-value chemical intermediates in the life sciences sector. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a focal point for optimizing synthetic routes and improving yield efficiency. Its compatibility with green chemistry principles further enhances its appeal, as industries prioritize sustainable and eco-friendly manufacturing processes. Frequently searched terms like "aminooxetane derivatives" and "acetate ester applications" reflect its relevance in contemporary research.

From a structural perspective, the oxetane ring in Ethyl 2-(3-aminooxetan-3-yl)acetate contributes to its stability and reactivity, making it a preferred choice for peptide mimetics and protease inhibitors. The compound's CAS No. 1207175-54-9 is often referenced in patent literature, underscoring its role in proprietary formulations. Recent studies highlight its utility in covalent inhibitor design, a hot topic in oncology and infectious disease research. Users searching for "building blocks for drug synthesis" or "oxetane-based scaffolds" will find this compound particularly noteworthy.

In addition to its pharmaceutical applications, Ethyl 2-(3-aminooxetan-3-yl)acetate is also explored in material science for developing advanced polymers and coatings. Its bifunctional nature allows for crosslinking reactions, enabling the creation of high-performance materials with tailored properties. The compound's compatibility with click chemistry techniques further broadens its utility, aligning with trends in modular synthesis and molecular engineering. Searches for "multifunctional chemical intermediates" or "ester-based linkers" often lead to discussions about this compound.

Quality and purity are critical factors for Ethyl 2-(3-aminooxetan-3-yl)acetate, especially given its use in sensitive applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its specifications. Suppliers and researchers frequently inquire about "CAS 1207175-54-9 purity standards" and "scalable synthesis methods," reflecting the need for reliable sourcing and production protocols. The compound's stability under various storage conditions is another area of interest, particularly for long-term research projects.

Looking ahead, the demand for Ethyl 2-(3-aminooxetan-3-yl)acetate is expected to rise, driven by advancements in precision medicine and bioconjugation technologies. Its role in developing targeted therapies and diagnostic agents positions it as a critical component in next-generation healthcare solutions. As the scientific community continues to uncover new applications, this compound will remain a staple in laboratories and industrial settings alike. For those exploring "innovative chemical intermediates" or "aminooxetane synthesis," Ethyl 2-(3-aminooxetan-3-yl)acetate offers a compelling case study.